2-Nonanol 2-Nonanol 2-Nonanol, also known as 2-hydroxynonane or 2-nonyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-nonanol is considered to be a fatty alcohol lipid molecule. 2-Nonanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Nonanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-nonanol is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Nonanol exists in all eukaryotes, ranging from yeast to humans. 2-Nonanol participates in a number of enzymatic reactions. In particular, 2-nonanol can be biosynthesized from nonane. 2-Nonanol can also be converted into (S)-1'-methyloctyl caffeate. 2-Nonanol is a cheese, citrus, and creamy tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, dill, and tea. This makes 2-nonanol a potential biomarker for the consumption of these food products. 2-Nonanol has been linked to the inborn metabolic disorders including celiac disease.
2-nonanol is a secondary alcohol that is nonane substituted by a hydroxy group at position 2. It has a role as a volatile oil component, a pheromone and a plant metabolite. It derives from a hydride of a nonane.
Brand Name: Vulcanchem
CAS No.: 628-99-9
VCID: VC21207745
InChI: InChI=1S/C9H20O/c1-3-4-5-6-7-8-9(2)10/h9-10H,3-8H2,1-2H3
SMILES: CCCCCCCC(C)O
Molecular Formula: C9H20O
Molecular Weight: 144.25 g/mol

2-Nonanol

CAS No.: 628-99-9

Cat. No.: VC21207745

Molecular Formula: C9H20O

Molecular Weight: 144.25 g/mol

* For research use only. Not for human or veterinary use.

2-Nonanol - 628-99-9

Specification

Description 2-Nonanol, also known as 2-hydroxynonane or 2-nonyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-nonanol is considered to be a fatty alcohol lipid molecule. 2-Nonanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Nonanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-nonanol is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Nonanol exists in all eukaryotes, ranging from yeast to humans. 2-Nonanol participates in a number of enzymatic reactions. In particular, 2-nonanol can be biosynthesized from nonane. 2-Nonanol can also be converted into (S)-1'-methyloctyl caffeate. 2-Nonanol is a cheese, citrus, and creamy tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, dill, and tea. This makes 2-nonanol a potential biomarker for the consumption of these food products. 2-Nonanol has been linked to the inborn metabolic disorders including celiac disease.
2-nonanol is a secondary alcohol that is nonane substituted by a hydroxy group at position 2. It has a role as a volatile oil component, a pheromone and a plant metabolite. It derives from a hydride of a nonane.
CAS No. 628-99-9
Molecular Formula C9H20O
Molecular Weight 144.25 g/mol
IUPAC Name nonan-2-ol
Standard InChI InChI=1S/C9H20O/c1-3-4-5-6-7-8-9(2)10/h9-10H,3-8H2,1-2H3
Standard InChI Key NGDNVOAEIVQRFH-UHFFFAOYSA-N
SMILES CCCCCCCC(C)O
Canonical SMILES CCCCCCCC(C)O
Melting Point -35.5 °C
-35.5°C

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